(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid
(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid
Brand Name:
Vulcanchem
CAS No.:
157876-49-8
VCID:
VC0119273
InChI:
InChI=1S/C20H31N7O8/c1-9(2)16(19(33)26-13(20(34)35)5-10-7-23-8-24-10)27-18(32)12(6-15(29)30)25-17(31)11(21)3-4-14(22)28/h7-9,11-13,16H,3-6,21H2,1-2H3,(H2,22,28)(H,23,24)(H,25,31)(H,26,33)(H,27,32)(H,29,30)(H,34,35)/t11-,12-,13-,16-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)N
Molecular Formula:
C20H31N7O8
Molecular Weight:
497.5 g/mol
(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid
CAS No.: 157876-49-8
Main Products
VCID: VC0119273
Molecular Formula: C20H31N7O8
Molecular Weight: 497.5 g/mol
![(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid - 157876-49-8](/images/no_structure.jpg)
| CAS No. | 157876-49-8 |
|---|---|
| Product Name | (3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid |
| Molecular Formula | C20H31N7O8 |
| Molecular Weight | 497.5 g/mol |
| IUPAC Name | (3S)-4-[[(2S)-1-[[(1S)-1-carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C20H31N7O8/c1-9(2)16(19(33)26-13(20(34)35)5-10-7-23-8-24-10)27-18(32)12(6-15(29)30)25-17(31)11(21)3-4-14(22)28/h7-9,11-13,16H,3-6,21H2,1-2H3,(H2,22,28)(H,23,24)(H,25,31)(H,26,33)(H,27,32)(H,29,30)(H,34,35)/t11-,12-,13-,16-/m0/s1 |
| Standard InChIKey | ZADRNAKULAHCJR-QCQGSNGOSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCC(=O)N)N |
| SMILES | CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)N |
| Canonical SMILES | CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)N |
| Sequence | QDVH |
| PubChem Compound | 11663307 |
| Last Modified | Nov 11 2021 |
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